Cas no 1849363-19-4 ([2-(1,2,3-Thiadiazol-4-yl)cyclopropyl]methanamine)

• Product Name: [2-(1,2,3-Thiadiazol-4-yl)cyclopropyl]methanamine
• CAS No: 1849363-19-4
• MF: C₆H₉N₃S
• MW: 155.220759153366
• CID: 5843497
• PubChem ID: 126984529
• Update Time: 2025-07-22

[2-(1,2,3-Thiadiazol-4-yl)cyclopropyl]methanamine Chemical and Physical Properties

Names and Identifiers

• [2-(1,2,3-thiadiazol-4-yl)cyclopropyl]methanamine
• 1849363-19-4
• EN300-1832362
• [2-(1,2,3-Thiadiazol-4-yl)cyclopropyl]methanamine

• Inchi： 1S/C6H9N3S/c7-2-4-1-5(4)6-3-10-9-8-6/h3-5H,1-2,7H2
• InChI Key： YTYGWSDMKBGZLP-UHFFFAOYSA-N
• SMILES： S1C=C(C2CC2CN)N=N1

Computed Properties

• Exact Mass: 155.05171847g/mol
• Monoisotopic Mass: 155.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 80Ų

Additional information on [2-(1,2,3-Thiadiazol-4-yl)cyclopropyl]methanamine

Chemical Profile of [2-(1,2,3-Thiadiazol-4-yl)cyclopropyl]methanamine (CAS No. 1849363-19-4)

[2-(1,2,3-Thiadiazol-4-yl)cyclopropyl]methanamine is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound, identified by its CAS number 1849363-19-4, belongs to a class of heterocyclic derivatives that exhibit promising properties for further exploration in drug discovery and development.

The molecular structure of [2-(1,2,3-Thiadiazol-4-yl)cyclopropyl]methanamine consists of a cyclopropyl ring linked to an amine group, which is further connected to a thiadiazole moiety. The presence of the thiadiazole ring is particularly noteworthy, as it is a well-known pharmacophore that has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The cyclopropyl group adds an additional layer of complexity to the molecule, potentially influencing its pharmacokinetic behavior and interactions with biological targets.

Recent research in the field of medicinal chemistry has highlighted the importance of thiadiazole derivatives in the development of novel therapeutic agents. Studies have demonstrated that compounds incorporating the thiadiazole scaffold can exhibit potent activity against various pathogens and disease states. For instance, modifications to the thiadiazole ring have been shown to enhance binding affinity and selectivity for specific biological targets, making these derivatives attractive candidates for further optimization.

[2-(1,2,3-Thiadiazol-4-yl)cyclopropyl]methanamine represents a fascinating example of how structural modifications can lead to the discovery of new bioactive molecules. The combination of the cyclopropyl and thiadiazole moieties suggests potential applications in multiple therapeutic areas. Preliminary studies have indicated that this compound may possess inhibitory effects on certain enzymes and receptors involved in inflammatory responses and cellular proliferation. These findings align with the broader trend in drug discovery towards identifying multifunctional agents that can address complex pathological processes.

The synthesis of [2-(1,2,3-Thiadiazol-4-yl)cyclopropyl]methanamine involves a series of well-established organic reactions that highlight the synthetic versatility of heterocyclic chemistry. The introduction of the thiadiazole ring typically requires cyclization reactions under controlled conditions, while the attachment of the cyclopropyl group can be achieved through nucleophilic substitution or other coupling strategies. The final amine functionality can be incorporated via reductive amination or other amine-forming reactions. These synthetic pathways underscore the feasibility of producing this compound on a laboratory scale for further biological evaluation.

In terms of biological activity, [2-(1,2,3-Thiadiazol-4-yl)cyclopropyl]methanamine has shown promise in early-stage pharmacological assays. Its structural features suggest potential interactions with targets such as kinases and transcription factors, which are key players in various disease mechanisms. Additionally, the compound's ability to cross cell membranes may enhance its bioavailability and therapeutic efficacy. Further investigation into its mechanism of action will be crucial for understanding its full potential as a lead compound.

The growing interest in thiadiazole derivatives has been fueled by their broad spectrum of biological activities and favorable pharmacokinetic profiles. Researchers have been particularly keen on exploring derivatives that exhibit enhanced solubility and metabolic stability while maintaining high binding affinity for their target sites. [2-(1,2,3-Thiadiazol-4-yl)cyclopropyl]methanamine fits into this broader context as a structurally diverse candidate that warrants further exploration.

Advances in computational chemistry and high-throughput screening technologies have accelerated the process of identifying promising drug candidates like [2-(1,2,3-Thiadiazol-4-yl)cyclopropyl]methanamine. These tools allow researchers to predict binding affinities and optimize molecular structures with greater efficiency than traditional methods alone. As such, future studies should leverage these technologies to refine the structure-activity relationships (SAR) for this compound and related derivatives.

The potential applications of [2-(1,2,3-Thiadiazol-4-yl)cyclopropyl]methanamine extend beyond traditional pharmaceutical uses. Its unique chemical properties make it a valuable tool for investigating fundamental biological processes and developing new diagnostic probes. Moreover, its structural features could inspire novel synthetic strategies for other heterocyclic compounds with therapeutic potential.

In conclusion, [2-(1,2,3-Thiadiazol-4-yl)cyclopropyl]methanamine (CAS No. 1849363-19-4) is a structurally complex and biologically relevant compound that holds significant promise for future research in medicinal chemistry. Its unique combination of functional groups and demonstrated biological activity make it an attractive candidate for further optimization as a therapeutic agent or as a tool compound in biochemical studies.